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Compound of Interest

Compound Name: 12-Crown-4

Cat. No.: B1663920

An In-depth Technical Guide to 12-Crown-4

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 12-Crown-4 (1,4,7,10-
tetraoxacyclododecane), a well-known crown ether. It covers its fundamental chemical identity,
physical properties, synthesis protocols, and key applications, with a focus on its utility in
research and development.

Core Chemical Identity and Properties

12-Crown-4 is a cyclic ether and the smallest of the simple crown ethers with significant cation-
binding capabilities. Its structure consists of a 12-membered ring with four oxygen atoms.[1][2]
It is particularly known for its high affinity and specificity for the lithium cation (Li*).[1]

Chemical Identifiers

A summary of the key chemical identifiers for 12-Crown-4 is presented below for quick
reference.
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Identifier Value Reference

CAS Number 294-93-9 [11[3][41[5][6]
1,4,7,10-

IUPAC Name [1][6]

Tetraoxacyclododecane

Molecular Formula CsH1604 [11[4]1[5][6]
Molecular Weight 176.21 g/mol [1112114115]
EC Number 206-036-5 [1][3]
PubChem CID 9269 [1][5]
InChi Key R [1617)
SMILES C1COCCOCCOCCO1 [1][7][8]

Lithium lonophore V, Ethylene
Synonyms ] ) [1][6]
oxide cyclic tetramer

Physicochemical Properties

The key physical and chemical properties of 12-Crown-4 are detailed in the following table.

Property Value Conditions Reference
Appearance Colorless liquid 25°C [31[5]

Melting Point 16 °C (L3151 711€]

Boiling Point 61-70 °C 0.5 mmHg [L1I3151[7119]
Density 1.089 g/mL 25°C [L11051[7]

Refractive Index n20/D 1.463 [51[7]

Flash Point 113 °C Closed cup [11[31[7]

Solubility Miscible in water [1]
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Experimental Protocols

This section details common experimental procedures involving 12-Crown-4, including its
synthesis and application as a phase-transfer catalyst.

Synthesis of 12-Crown-4 via Williamson Ether Synthesis

12-Crown-4 can be synthesized through a template-assisted modified Williamson ether
synthesis. The lithium cation acts as a template, organizing the precursor molecules into a
conformation that favors cyclization.[1]

Materials:

Bis(2-chloroethyl) ether [[CH20CH2CH2Cl)2]

Ethylene glycol [(CH20H)2]

Sodium hydroxide (NaOH)

Lithium perchlorate (LiClO4) as template cation

Appropriate solvent (e.g., Tetrahydrofuran - THF)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a stirrer, dissolve ethylene
glycol and lithium perchlorate in the solvent.

o Slowly add a solution of bis(2-chloroethyl) ether and sodium hydroxide to the flask under
constant stirring. The slow addition is crucial to favor intramolecular cyclization over
intermolecular polymerization.

o Heat the reaction mixture to reflux and maintain for several hours until the reaction is
complete (monitoring by TLC or GC is recommended).

 After cooling to room temperature, filter the mixture to remove the precipitated sodium
chloride (NacCl).
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» Evaporate the solvent from the filtrate under reduced pressure.

e The resulting crude product can be purified by vacuum distillation to yield pure 12-Crown-4.

[1]

Reactants
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@is(z-chloroethyl) ethea

Reagents & Catalyst

[LiCIO4 (Template)]
NaOH
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Click to download full resolution via product page

Figure 1. Synthesis workflow for 12-Crown-4.

Application as a Phase-Transfer Catalyst

12-Crown-4 is an effective phase-transfer catalyst (PTC), particularly for reactions involving
lithium salts.[7] It functions by encapsulating the Li+ cation, making the associated anion more
"naked" and reactive in the organic phase.

General Protocol (Example: Alkylation Reaction):
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Set up a two-phase system (e.g., water and an immiscible organic solvent like toluene) in a
reaction vessel.

Dissolve the organic substrate (e.g., an alcohol or phenol) in the organic solvent.

Dissolve the lithium salt of the nucleophile (e.g., lithium hydroxide for deprotonation) in the
agueous phase.

Add a catalytic amount of 12-Crown-4 (typically 1-5 mol%) to the reaction mixture.
Add the alkylating agent (e.g., an alkyl halide) to the organic phase.

Stir the mixture vigorously to ensure efficient mixing of the two phases. The 12-Crown-4 will
transport the nucleophilic anion from the aqueous phase to the organic phase where it can
react with the substrate.

Monitor the reaction progress. Upon completion, separate the organic layer, wash it with
water to remove the catalyst and any remaining salts, dry it over an anhydrous salt (e.g.,
MgSO0a), and purify the product.

Applications in Research and Drug Development

The unique ion-binding properties of 12-Crown-4 make it a valuable tool in various scientific

fields.

» lon-Selective Electrodes and Sensors: Due to its high selectivity for Li*, 12-Crown-4 and its
derivatives are used as ionophores in the fabrication of ion-selective electrodes (ISEs) for
the precise measurement of lithium ion concentrations.[10][11]

Polymer Chemistry and Membrane Science: Functionalized polymers incorporating 12-
Crown-4 are being developed for advanced separation technologies. These membranes can
exhibit high selectivity for lithium transport over other alkali metals like sodium, which is
critical for applications such as lithium extraction from brines and battery recycling.[12][13]

Organic Synthesis: As a phase-transfer catalyst, it enhances reaction rates and yields for
processes involving alkali metal salts, particularly lithium salts, in nonpolar solvents.[5][7]
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e Drug Delivery Systems: The ability of crown ethers to form stable complexes with certain
drug molecules can be exploited to improve drug solubility and bioavailability.[5]

e Anion Transport Studies: Interestingly, derivatives like dibenzo-12-crown-4 have been
shown to act as pore-forming enhancers that facilitate anion transport across lipid bilayers, a
mechanism relevant to understanding and potentially treating diseases related to ion channel
dysregulation.[14]

Safety and Handling

12-Crown-4 is classified as acutely toxic and is fatal if inhaled.[7][15] It is essential to handle
this chemical with extreme caution in a well-ventilated area or fume hood.

e Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, eye
protection, and respiratory protection (e.g., N95 dust mask or equivalent).[7]

» Handling: Avoid contact with skin and eyes and prevent inhalation of vapor or mist.[3]

» Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[3] It
should be stored locked up.[3] The material can be light-sensitive.[3]

e First Aid: In case of inhalation, immediately move the person to fresh air and seek urgent
medical attention.[3][15] If contact with skin occurs, wash thoroughly with soap and water.[3]
For eye contact, rinse cautiously with water for several minutes.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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